2-[(4-Chlorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

• CAS No.: 893950-96-4
• Molecular Formula: C22H20ClN5O3
• Molecular Weight: 437.88
• IUPAC Name: 2-[(4-chlorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C22H20ClN5O3/c1-25-19-18(20(29)28(22(25)30)13-14-3-5-15(23)6-4-14)27-12-11-26(21(27)24-19)16-7-9-17(31-2)10-8-16/h3-10H,11-13H2,1-2H3
• InChI Key: QPFIAPYMCKOIFM-UHFFFAOYSA-N
• SMILES: CN1C2=C(C(=O)N(C1=O)CC3=CC=C(C=C3)Cl)N4CCN(C4=N2)C5=CC=C(C=C5)OC
• solubility: not available

Description

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